molecular formula C12H14N2O3 B8317042 4-(2-Oxo-tetrahydro-pyrimidin-1-yl)-benzoic acid methyl ester

4-(2-Oxo-tetrahydro-pyrimidin-1-yl)-benzoic acid methyl ester

Cat. No.: B8317042
M. Wt: 234.25 g/mol
InChI Key: WUKSAMREBZYZDA-UHFFFAOYSA-N
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Description

4-(2-Oxo-tetrahydro-pyrimidin-1-yl)-benzoic acid methyl ester is a useful research compound. Its molecular formula is C12H14N2O3 and its molecular weight is 234.25 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C12H14N2O3

Molecular Weight

234.25 g/mol

IUPAC Name

methyl 4-(2-oxo-1,3-diazinan-1-yl)benzoate

InChI

InChI=1S/C12H14N2O3/c1-17-11(15)9-3-5-10(6-4-9)14-8-2-7-13-12(14)16/h3-6H,2,7-8H2,1H3,(H,13,16)

InChI Key

WUKSAMREBZYZDA-UHFFFAOYSA-N

Canonical SMILES

COC(=O)C1=CC=C(C=C1)N2CCCNC2=O

Origin of Product

United States

Synthesis routes and methods I

Procedure details

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Synthesis routes and methods II

Procedure details

Methyl 4-aminobenzoate (3.0 g, 20.0 mmol) and 1-chloro-3-isocyanato-propane (2.0 mL, 20.0 mmol) were stirred in THF (50 mL) at room temperature overnight. The solvents were evaporated. A THF (50 mL) solution of the residue (5.0 g, 18.51 mmol) was added to a stirred solution of NaH (60%, 0.93 g, 23.25 mmol) in THF (60 mL) portionwise at room temperature. The mixture was stirred for 3.5 h. It was evaporated. H2O was added. It was extracted with CH2Cl2, dried over MgSO4, filtered, and concentrated to dryness to give pure 4-(2-oxo-tetrahydro-pyrimidin-1-yl)-benzoic acid methyl ester as a white solid (2.15 g, yield: 49.6%). 1H NMR (DMSO-d6) δ 7.88 (d, J=8.5 Hz, 2H), 7.48 (d, J=8.6 Hz, 2H), 6.82 (s, br, 1H), 3.68 (m, 2H), 3.34 (s, 3H), 3.23 (m, 2H), 1.96 (m, 2H) ppm. LC-MS (ESI) 235.23 (M+H), tR=2.17 min (10–90% MeOH in H2O in a 4-min run).
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3 g
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2 mL
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5 g
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0.93 g
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60 mL
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50 mL
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